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α-Phenylacetoacetonitrile α-Phenylacetoacetonitrile α-Phenylacetoacetonitrile (APAAN; Item No. 21105) is an analytical reference standard that is structurally categorized as an amphetamine precursor. APAAN is used to generate phenylacetone (Item Nos. 16103 | 16444), which is then modified by the Leuckart reaction to synthesize amphetamine. This product is intended for research and forensic applications.
Brand Name: Vulcanchem
CAS No.: 4468-48-8
VCID: VC0162946
InChI: InChI=1S/C10H9NO/c1-8(12)10(7-11)9-5-3-2-4-6-9/h2-6,10H,1H3
SMILES: CC(=O)C(C#N)C1=CC=CC=C1
Molecular Formula: C10H9NO
Molecular Weight: 159.18 g/mol

α-Phenylacetoacetonitrile

CAS No.: 4468-48-8

Reference Standards

VCID: VC0162946

Molecular Formula: C10H9NO

Molecular Weight: 159.18 g/mol

α-Phenylacetoacetonitrile - 4468-48-8

CAS No. 4468-48-8
Product Name α-Phenylacetoacetonitrile
Molecular Formula C10H9NO
Molecular Weight 159.18 g/mol
IUPAC Name 3-oxo-2-phenylbutanenitrile
Standard InChI InChI=1S/C10H9NO/c1-8(12)10(7-11)9-5-3-2-4-6-9/h2-6,10H,1H3
Standard InChIKey KHNWFTMUBKJWRZ-UHFFFAOYSA-N
SMILES CC(=O)C(C#N)C1=CC=CC=C1
Canonical SMILES CC(=O)C(C#N)C1=CC=CC=C1
Description α-Phenylacetoacetonitrile (APAAN; Item No. 21105) is an analytical reference standard that is structurally categorized as an amphetamine precursor. APAAN is used to generate phenylacetone (Item Nos. 16103 | 16444), which is then modified by the Leuckart reaction to synthesize amphetamine. This product is intended for research and forensic applications.
Synonyms APAAN;2-Phenylacetoacetonitrile;NSC 11777;NSC 25183;NSC 55206
Reference 1.Power, J.D.,Barry, M.G.,Scott, K.R., et al. An unusual presentation of a customs importation seizure containing amphetamine, possibly synthesized by the APAAN-P2P-Leuckart route. Forensic Sci.Int. 234, 10-13 (2014).
PubChem Compound 20547
Last Modified Nov 12 2021
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